Cas no 630114-27-1 (1H-Isoindole-1,3(2H)-dione, 5-(trifluoromethyl)-2-(3,3,3-trifluoropropyl)-)
630114-27-1 structure
Product Name:1H-Isoindole-1,3(2H)-dione, 5-(trifluoromethyl)-2-(3,3,3-trifluoropropyl)-
CAS No:630114-27-1
MF:C12H7F6NO2
MW:311.179904222488
CID:1644957
Update Time:2024-09-12
1H-Isoindole-1,3(2H)-dione, 5-(trifluoromethyl)-2-(3,3,3-trifluoropropyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Isoindole-1,3(2H)-dione, 5-(trifluoromethyl)-2-(3,3,3-trifluoropropyl)-
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- Inchi: 1S/C12H7F6NO2/c13-11(14,15)3-4-19-9(20)7-2-1-6(12(16,17)18)5-8(7)10(19)21/h1-2,5H,3-4H2
- InChI Key: PZIZZFCBQYTQNT-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C=C(C(F)(F)F)C=C2)C(=O)N1CCC(F)(F)F
Computed Properties
- Exact Mass: 311.03811
Experimental Properties
- Density: 1.506±0.06 g/cm3(Predicted)
- Boiling Point: 301.4±42.0 °C(Predicted)
- PSA: 37.38
- pka: -3.36±0.20(Predicted)
1H-Isoindole-1,3(2H)-dione, 5-(trifluoromethyl)-2-(3,3,3-trifluoropropyl)- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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